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Compound of Interest

Compound Name: Chrysophenine

Cat. No.: B080630 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and data for

Chrysophenine G (also known as Direct Yellow 12), a widely used diazo stilbene dye.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment for all

personnel.

Chemical and Physical Properties
Chrysophenine G is an orange to dark orange solid powder.[1][2] A summary of its key

physical and chemical properties is presented below.
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Property Value References

CAS Number 2870-32-8 [1][3][4][5]

Molecular Formula C30H26N4Na2O8S2 [2][3][4][5][6]

Molar Mass 680.66 g/mol [1][2][6]

Melting Point >300°C [6][7]

Appearance
Orange to Dark Orange Solid

Powder
[1][2][6]

Solubility
Slightly soluble in DMSO,

Methanol, and Water.
[6][8]

Stability Light Sensitive. [6][8]

Hazard Identification and Classification
While some safety data sheets (SDS) do not classify Chrysophenine G as hazardous under

the 2012 OSHA Hazard Communication Standard, others indicate potential hazards.[9] It is

prudent to handle this chemical with care, recognizing the following potential risks:

Eye Irritation: May cause serious eye irritation.[5][8]

Skin Irritation: Prolonged or repeated contact may lead to skin irritation in sensitive

individuals.[5]

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[5]

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with symptoms

like nausea, vomiting, and diarrhea.[5]

One source mentions possible risks of irreversible effects, though this is not consistently

reported.[5]

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimizing exposure risks.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][4][7]

Keep away from heat, sources of ignition, and direct sunlight.[3][4]

Store apart from incompatible materials, such as strong oxidizing agents.[4][10]

Handling:

Ensure adequate ventilation and use in a chemical fume hood when possible.[1][5]

Avoid the formation and inhalation of dust.[1][4][5]

Avoid contact with skin, eyes, and clothing.[4][5]

Wash hands thoroughly after handling.[1][3][5]

Use non-sparking tools and ground all equipment containing the material.[1][4]

Empty containers may pose a fire risk and should be handled with care.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Chrysophenine
G:
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PPE Type Specification References

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1][11]

Skin Protection

Wear appropriate protective

gloves (e.g., rubber or plastic)

and impervious, fire/flame-

resistant clothing to prevent

skin exposure.

[1][4][5][11]

Respiratory Protection

In case of insufficient

ventilation or if exposure limits

are exceeded, use a full-face

respirator.

[4][5][11]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/msds/direct-yellow-12.pdf
https://www.echemi.com/sds/directyellow12-pid_Seven20026.html
https://www.chemicalbook.com/msds/direct-yellow-12.pdf
https://sulakshchemicals.com/crysophinine-g.html
https://www.cncolorchem.com/upLoad/file/20170320/14899807626354429.pdf
https://www.echemi.com/sds/directyellow12-pid_Seven20026.html
https://sulakshchemicals.com/crysophinine-g.html
https://www.cncolorchem.com/upLoad/file/20170320/14899807626354429.pdf
https://www.echemi.com/sds/directyellow12-pid_Seven20026.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol References

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If not breathing,

provide artificial respiration and

seek immediate medical

attention. Do not use mouth-to-

mouth resuscitation if the

chemical was inhaled.

[1]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

develops or persists.

[1][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][5][10]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safe cleanup and containment.

Experimental Protocol for Spill Cleanup:
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Evacuate and Secure: Evacuate personnel from the immediate area and ensure adequate

ventilation. Remove all sources of ignition.[1][11]

Don PPE: Wear the appropriate personal protective equipment as outlined in Section 4.

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[1][10]

Cleanup: For a dry spill, vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dust.[5][10]

Disposal: Dispose of the collected material promptly in accordance with appropriate local,

state, and federal laws and regulations.[1]

Spill Occurs Evacuate Area &
Remove Ignition Sources Don Appropriate PPE Contain Spill &

Prevent Entry into Drains
Clean Up Spill

(Avoid Dust Generation)
Dispose of Waste

in Labeled Container Decontaminate Area

Click to download full resolution via product page

Spill Response Workflow

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: None known.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting if necessary.[1][9]

Toxicological and Ecological Information
Detailed toxicological and ecotoxicological data for Chrysophenine G is largely unavailable in

the provided search results. Most sources state "no data available" for acute toxicity,

carcinogenicity, mutagenicity, and environmental fate.[1][10] Discharge into the environment

should be avoided.[1]
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Disposal Considerations
Dispose of Chrysophenine G and its containers in accordance with all applicable local, state,

and federal regulations. The material may be sent to a licensed chemical destruction plant or

disposed of via controlled incineration with flue gas scrubbing.[1] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal.[1]

Logical Relationships in Emergency Response
The following diagram illustrates the logical flow of actions in response to different types of

laboratory emergencies involving Chrysophenine G.

Emergency Event

Spill Personal Exposure Fire

Follow Spill
Cleanup Protocol

Administer First Aid Use Appropriate
Extinguisher

Notify Supervisor

Seek Medical Attention
(as needed)
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Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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